Cas no 1525550-90-6 (3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)-)

• Product Name: 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)-
• CAS No: 1525550-90-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5252550
• Update Time: 2025-07-19

3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)-

• Inchi： 1S/C11H14O3/c1-6(2)9-5-8(11(12)13)10(14-9)7-3-4-7/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： GQPREJPAAOWBPR-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=CC(C(O)=O)=C1C1CC1

Additional information on 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)-

Introduction to 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- (CAS No. 1525550-90-6)

3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)-, identified by its Chemical Abstracts Service (CAS) number 1525550-90-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its fused furan ring system and substituents such as 2-cyclopropyl and 5-(1-methylethyl), contribute to its distinct chemical properties and reactivity patterns.

The synthesis of 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- involves a series of well-designed chemical transformations that highlight the importance of regioselectivity and stereoselectivity in organic synthesis. The presence of the cyclopropyl group at the 2-position and the isopropyl group at the 5-position introduces steric hindrance and electronic effects that can influence the molecule's interactions with biological targets. These structural elements are particularly relevant in the context of developing novel therapeutic agents, where precise molecular design can enhance efficacy and reduce side effects.

In recent years, there has been growing interest in furan-based compounds due to their role as key intermediates in the synthesis of various pharmacologically active molecules. The structural motif of the furan ring is found in numerous natural products and drug candidates, making it a valuable scaffold for medicinal chemists. For instance, derivatives of furan have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- represents an important step in this direction, offering a versatile platform for further functionalization and derivatization.

The 2-cyclopropyl substituent in particular plays a crucial role in modulating the electronic properties of the molecule. Cyclopropyl groups are known to be electron-donating via hyperconjugation, which can influence the reactivity of adjacent functional groups. This feature makes 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- a promising candidate for further exploration in catalytic processes and as a building block for more complex molecules. Additionally, the 5-(1-methylethyl) group introduces additional steric bulk, which can be exploited to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of furan derivatives. Molecular modeling studies have shown that compounds with similar structural motifs to 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- can interact with specific binding sites on enzymes and receptors. These insights have guided the design of new synthetic strategies aimed at improving potency and selectivity. For example, computational screening has identified potential lead compounds that exhibit favorable pharmacokinetic profiles when modified with furan-based scaffolds.

The pharmaceutical industry has increasingly recognized the importance of natural product-inspired molecules in drug discovery. Furan derivatives are particularly attractive due to their structural diversity and biological relevance. The compound 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- exemplifies this trend by combining elements from different classes of organic compounds into a single molecular framework. This approach has led to the identification of novel therapeutic candidates with unique mechanisms of action.

In conclusion, 3-Furancarboxylic acid, 2-cyclopropyl-5-(1-methylethyl)- (CAS No. 1525550-90-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new drugs.